Coordination assemblies of polyoxomolybdate cluster framework: From labile building blocks to stable functional materials
Dalton Transactions Pub Date: 2011-02-14 DOI: 10.1039/C0DT00691B
Abstract
Polyoxomolybdates, an important branch in polyoxometalates chemistry, present complicated solution chemistry and unmatched physicochemical properties, which endows us with both great opportunities and considerable challenges in creating new functional materials. This perspective highlights the recent development on the coordination assembly of transition-metal-substituted heteropolymolybdates by using labile lacunary heteropolymolybdates as inorganic multidentate
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